Cas no 744218-18-6 (vanillobiocin)

• Product Name: vanillobiocin
• CAS No: 744218-18-6
• MF: C₃₁H₃₁ClN₂O₁₂
• MW: 659.037048578262
• CID: 5687800
• Update Time: 2024-03-04

vanillobiocin Chemical and Physical Properties

Names and Identifiers

• vanillobiocin

• Inchi： 1S/C31H31ClN2O12/c1-13-6-9-16(33-13)28(39)45-25-23(37)30(46-31(2,3)26(25)42-5)43-18-11-8-15-22(36)21(29(40)44-24(15)20(18)32)34-27(38)14-7-10-17(35)19(12-14)41-4/h6-12,23,25-26,30,33,35-37H,1-5H3,(H,34,38)
• InChI Key： LNDDBMXOCFEELJ-UHFFFAOYSA-N
• SMILES： COC1C(C)(C)OC(OC2C(Cl)=C3C(C(=C(C(O3)=O)NC(C3C=C(OC)C(O)=CC=3)=O)O)=CC=2)C(O)C1OC(C1NC(C)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides